2-Cyclopropoxy-3-methoxybenzamide

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-methoxybenzamide
• InChI: InChI=1S/C11H13NO3/c1-14-9-4-2-3-8(11(12)13)10(9)15-7-5-6-7/h2-4,7H,5-6H2,1H3,(H2,12,13)
• InChI Key: ZXGPFFPSSINUEC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC2CC2)C(=O)N

Description

2-Cyclopropoxy-3-methoxybenzamide is a benzamide derivative characterized by a benzamide core substituted with a cyclopropoxy group at the 2-position and a methoxy group at the 3-position of the aromatic ring. The cyclopropoxy group may enhance metabolic stability due to its constrained three-membered ring, while the methoxy group contributes to electronic modulation of the aromatic system .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-3-methoxybenzamide typically involves the reaction of 2,3-dimethoxybenzoic acid with cyclopropylamine. The reaction is carried out in the presence of a base such as triethylamine (TEA) and a solvent like tetrahydrofuran (THF). The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product .

Industrial Production Methods: Industrial production of 2-Cyclopropoxy-3-methoxybenzamide may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the compound. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-3-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The benzamide core can be reduced to form amines or other reduced derivatives.

Substitution: The methoxy and cyclopropoxy groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed:

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines or other reduced derivatives.

Substitution: Formation of various substituted benzamides with different functional groups.

Scientific Research Applications

2-Cyclopropoxy-3-methoxybenzamide has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, including anticancer and anti-inflammatory activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-3-methoxybenzamide involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact molecular pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural differences and similarities between 2-Cyclopropoxy-3-methoxybenzamide and related benzamide derivatives:

Compound Name	Substituent Positions	Functional Groups	Key Properties/Applications
2-Cyclopropoxy-3-methoxybenzamide	2-cyclopropoxy, 3-methoxy	Benzamide, ether, methoxy	Potential metabolic stability; synthetic intermediate (inferred)
4-Cyclopropoxy-3-methoxy-N,N-dimethylbenzamide	4-cyclopropoxy, 3-methoxy	Benzamide, ether, methoxy, dimethylamide	Higher lipophilicity due to dimethyl groups; pharmaceutical intermediate
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methyl, N-substituted	Benzamide, hydroxyl, tertiary alcohol	N,O-bidentate directing group for metal-catalyzed C–H functionalization
2-Aminobenzamides (general class)	2-amino	Benzamide, amine	Applications in glycosylation studies and analytical chemistry

Electronic and Steric Effects

• Cyclopropoxy vs. Methoxy Groups: The cyclopropoxy group at the 2-position introduces significant steric hindrance compared to smaller substituents (e.g., methoxy or amino groups). This may reduce reactivity in electrophilic substitution reactions but enhance stability against enzymatic degradation .
• Positional Isomerism : Comparing 2-cyclopropoxy-3-methoxybenzamide with 4-cyclopropoxy-3-methoxy-N,N-dimethylbenzamide , the positional shift of the cyclopropoxy group alters electronic distribution. The 2-position substituent may exert stronger ortho effects, influencing binding affinity in hypothetical receptor interactions.
• N-Substitution : The absence of N-dimethylation in 2-Cyclopropoxy-3-methoxybenzamide, unlike its 4-substituted counterpart, likely reduces lipophilicity (clogP ~2.5 estimated vs. ~3.2 for the dimethylated variant), impacting bioavailability .